Cas no 53784-83-1 (Heptakis(6-bromo-6-deoxy)-β-cyclodextrin)

Heptakis(6-bromo-6-deoxy)-β-cyclodextrin is a chemically modified β-cyclodextrin derivative where all seven primary hydroxyl groups at the C-6 positions are substituted with bromine atoms. This modification enhances its lipophilicity and introduces reactive sites for further functionalization, making it valuable in host-guest chemistry, molecular recognition, and supramolecular applications. The bromine substituents facilitate nucleophilic substitution reactions, enabling covalent attachment to other molecules or surfaces. Its rigid cavity retains the inherent inclusion properties of β-cyclodextrin, allowing for selective binding of hydrophobic guests. This derivative is particularly useful in drug delivery, catalysis, and material science, where tailored interactions and controlled release are required. Its well-defined structure ensures reproducibility in research and industrial applications.
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin structure
53784-83-1 structure
Product Name:Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
CAS No:53784-83-1
MF:C42H63Br7O28
MW:1575.26000
CID:939141
PubChem ID:11137055
Update Time:2025-06-12

Heptakis(6-bromo-6-deoxy)-β-cyclodextrin Chemical and Physical Properties

Names and Identifiers

    • heptakis-6-bromo-6-deoxy-beta-cyclodextrin
    • per-C6-bromo-β-CD
    • 6-BROMO-6-DEOXY-B-CYCLODEXTRIN
    • HEPTAKIS-6-BROM-6-DEOXY-BETA-CYCLODEXTRIN
    • 6-Bromo-6-deoxy-beta-cyclodextrin
    • Heptakis-(6-bromo-6-deoxy)-β-cyclodextrin
    • 2,4,7,9,12,14,17,19,22,24,27,29,32,34-Tetradecaoxaoctacyclo[31.2.2.23,6.28,11.213,16.218,21.223,26.228,31]nonatetracontane, ss-cyclodextrin deriv., 6A,6B,6C,6D,6E,6F,6G-Heptabromo-6A,6B,6C,6D,6E,6F,6G-heptadeoxy-ss-cyclodextrin, 6-Bromo-6-deoxy-ss-cyclodextrin, Heptakis(6-bromo-6-deoxy)-ss-cyclodextrin, Heptakis(6-deoxy-6-bromo)-ss-cyclodextrin
    • 53784-83-1
    • BS-50265
    • Heptakis(6-bromo-6-deoxy)-beta-cyclodextrin
    • A-Cyclodextrin
    • E76369
    • Heptakis(6-Bromo-6-Deoxy)-
    • (2aR,4aS,4bS,10aR,10bS,11S,12aS,14aR)-11,14a-dihydroxy-10a-methyl-1,4,4a,4b,5,6,9,10,10a,10b,11,12,13,14a-tetradecahydronaphtho[2',1':4,5]indeno[1,7a-c]oxeto[3,2-b]furan-8(3H)-one
    • Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
    • Inchi: InChI=1S/C42H63Br7O28/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-42,50-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
    • InChI Key: XNNRROJOWZLYCK-FOUAGVGXSA-N
    • SMILES: C(C1C2C(C(C(O1)OC3C(OC(C(C3O)O)OC4C(OC(C(C4O)O)OC5C(OC(C(C5O)O)OC6C(OC(C(C6O)O)OC7C(OC(C(C7O)O)OC8C(OC(O2)C(C8O)O)CBr)CBr)CBr)CBr)CBr)CBr)O)O)Br

Computed Properties

  • Exact Mass: 1567.78000
  • Monoisotopic Mass: 1567.77895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 28
  • Heavy Atom Count: 77
  • Rotatable Bond Count: 7
  • Complexity: 1510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 35
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.9
  • Topological Polar Surface Area: 412Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.948±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 220-223 º C (decomposition)
  • Solubility: Very slightly soluble (0.12 g/l) (25 º C),
  • PSA: 412.44000
  • LogP: -5.41240
  • Solubility: Not available

Heptakis(6-bromo-6-deoxy)-β-cyclodextrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H280900-500mg
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1
500mg
$ 333.00 2023-04-15
TRC
H280900-1g
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1
1g
$ 515.00 2022-06-04
TRC
H280900-5g
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1
5g
$ 2612.00 2023-04-15
TRC
H280900-10g
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1
10g
$ 4834.00 2023-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YW792-50mg
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1 98+%
50mg
344.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YW792-200mg
Heptakis(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1 98+%
200mg
931.0CNY 2021-07-16
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H871835-250mg
Heptakis-(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1 ≥99%
250mg
¥1,128.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H871835-1g
Heptakis-(6-bromo-6-deoxy)-β-cyclodextrin
53784-83-1 ≥99%
1g
¥3,516.00 2022-01-14
Apollo Scientific
BICY1018-5g
Heptakis(6-deoxy-6-bromo)-beta-cyclodexrin
53784-83-1
5g
£687.00 2025-02-21
Ambeed
A867512-100mg
Heptakis(6-Bromo-6-Deoxy)-β-Cyclodextrin
53784-83-1 98%
100mg
$76.0 2025-02-24

Heptakis(6-bromo-6-deoxy)-β-cyclodextrin Production Method

Additional information on Heptakis(6-bromo-6-deoxy)-β-cyclodextrin

Heptakis(6-bromo-6-deoxy)-β-cyclodextrin (CAS No. 53784-83-1): A Versatile Host Molecule for Advanced Applications

Heptakis(6-bromo-6-deoxy)-β-cyclodextrin (CAS No. 53784-83-1) is a highly specialized derivative of β-cyclodextrin, a cyclic oligosaccharide composed of seven glucose units. This modified cyclodextrin features the substitution of the 6-hydroxyl groups with bromine atoms, resulting in a unique molecular structure that offers enhanced solubility and stability in various solvents. The bromination process not only alters the physical properties of the cyclodextrin but also imparts new functionalities that make it a valuable tool in pharmaceutical, chemical, and materials science research.

The chemical structure of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin is characterized by its seven-membered ring with bromine atoms at the 6-position of each glucose unit. This modification significantly affects the molecule's ability to form inclusion complexes with various guest molecules, making it an excellent host molecule for encapsulating and stabilizing a wide range of compounds. The enhanced solubility and stability properties of this derivative are particularly advantageous in applications where controlled release and improved bioavailability are critical.

Recent research has highlighted the potential of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin in drug delivery systems. Studies have shown that this modified cyclodextrin can effectively encapsulate hydrophobic drugs, improving their solubility and enhancing their therapeutic efficacy. For example, a study published in the Journal of Pharmaceutical Sciences demonstrated that Heptakis(6-bromo-6-deoxy)-β-cyclodextrin could significantly enhance the solubility and stability of poorly water-soluble drugs such as paclitaxel and curcumin. This improvement in solubility translates to better bioavailability and therapeutic outcomes, making it a promising candidate for the development of novel drug delivery systems.

In addition to its applications in pharmaceuticals, Heptakis(6-bromo-6-deoxy)-β-cyclodextrin has shown potential in materials science and environmental remediation. Its ability to form stable inclusion complexes with organic pollutants has been explored for use in water purification and soil remediation processes. A recent study published in the Journal of Hazardous Materials reported that Heptakis(6-bromo-6-deoxy)-β-cyclodextrin could effectively remove organic contaminants from water, demonstrating its potential as an environmentally friendly adsorbent material.

The synthesis of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin involves a multi-step process that includes the selective bromination of β-cyclodextrin followed by purification and characterization. The bromination reaction is typically carried out using bromine or N-bromosuccinimide (NBS) as the brominating agent under controlled conditions to ensure high yields and purity. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the final product.

The versatility of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin extends beyond its use as a host molecule for drug delivery and environmental applications. It has also been investigated for its potential in supramolecular chemistry, where it can form stable complexes with various functional molecules to create novel materials with unique properties. For instance, research published in the Journal of Supramolecular Chemistry explored the use of Heptakis(6-bromo-6-deoxy)-β-cyclodextrin in the development of supramolecular gels with tunable mechanical properties, which could have applications in tissue engineering and drug delivery.

In conclusion, Heptakis(6-bromo-6-deoxy)-β-cyclodextrin (CAS No. 53784-83-1) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and environmental remediation. Its unique chemical structure and enhanced solubility properties make it an excellent candidate for developing advanced drug delivery systems, environmentally friendly adsorbents, and novel supramolecular materials. Ongoing research continues to uncover new possibilities for this fascinating compound, solidifying its position as a valuable tool in modern scientific research.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent